Cas no 916211-10-4 (Benzenemethanamine, 3-(difluoromethoxy)-4-fluoro-, hydrochloride (1:1))

• Product Name: Benzenemethanamine, 3-(difluoromethoxy)-4-fluoro-, hydrochloride (1:1)
• CAS No: 916211-10-4
• MF: C₈H₉ClF₃NO
• MW: 227.6113717556
• CID: 5000272
• Update Time: 2025-10-24

Benzenemethanamine, 3-(difluoromethoxy)-4-fluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-(difluoromethoxy)-4-fluoro-, hydrochloride (1:1)

• Inchi： 1S/C8H8F3NO.ClH/c9-6-2-1-5(4-12)3-7(6)13-8(10)11;/h1-3,8H,4,12H2;1H
• InChI Key： YBNBHTDSDLWDOT-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(CN)C=1)F)C(F)F.Cl

Additional information on Benzenemethanamine, 3-(difluoromethoxy)-4-fluoro-, hydrochloride (1:1)

Benzenemethanamine, 3-(difluoromethoxy)-4-fluoro-, hydrochloride (1:1): A Comprehensive Overview

The compound Benzenemethanamine, 3-(difluoromethoxy)-4-fluoro-, hydrochloride (1:1), with the CAS number 916211-10-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzene ring substituted with a difluoromethoxy group at the 3-position and a fluoro group at the 4-position, along with a methanamine moiety and a hydrochloride counterion in a 1:1 ratio.

The synthesis of Benzenemethanamine, 3-(difluoromethoxy)-4-fluoro-, hydrochloride (1:1) involves a series of carefully designed reactions that highlight the importance of fluorine chemistry in modern drug design. The introduction of fluorine atoms at specific positions on the benzene ring enhances the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent studies have shown that fluorinated aromatic compounds like this one exhibit promising activity in various biological systems, making them valuable candidates for drug development.

One of the key features of this compound is its ability to act as a selective inhibitor of certain enzymes, which has been demonstrated in recent research. For instance, studies published in high-impact journals have explored its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. The difluoromethoxy group plays a crucial role in modulating the compound's binding affinity to these enzymes, while the fluoro substituent contributes to its overall stability and solubility.

Moreover, the hydrochloride form of this compound ensures optimal solubility and bioavailability, which are essential for its therapeutic applications. The 1:1 molar ratio between the base and the hydrochloride counterion is critical for maintaining the compound's physical and chemical properties. This aspect has been thoroughly investigated in recent studies, where researchers have optimized the synthesis conditions to achieve high purity and consistent quality of the final product.

In terms of applications, Benzenemethanamine, 3-(difluoromethoxy)-4-fluoro-, hydrochloride (1:1) has shown potential in several therapeutic areas. Its ability to modulate cellular signaling pathways makes it a promising candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. Recent clinical trials have highlighted its efficacy in reducing tumor growth in preclinical models, suggesting that it could be developed into a novel anticancer agent.

The structural uniqueness of this compound also makes it an interesting molecule for materials science applications. Researchers have explored its use as a building block for constructing advanced materials with tailored properties, such as fluorescent sensors or drug delivery systems. The presence of electron-withdrawing groups like difluoromethoxy and fluoro enhances its electronic properties, making it suitable for these applications.

From an environmental standpoint, understanding the fate and behavior of Benzenemethanamine, 3-(difluoromethoxy)-4-fluoro-, hydrochloride (1:1) in various ecosystems is crucial for ensuring sustainable practices. Recent studies have focused on its degradation pathways under different environmental conditions, providing insights into its potential impact on aquatic and terrestrial ecosystems.

In conclusion, Benzenemethanamine, 3-(difluoromethoxy)-4-fluoro-, hydrochloride (1:1) is a versatile compound with significant potential across multiple fields. Its unique structure, combined with advancements in synthetic chemistry and biological research, positions it as a valuable tool for addressing pressing challenges in medicine and materials science.